Cas no 1396760-62-5 (2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole)

• Product Name: 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole
• CAS No: 1396760-62-5
• MF: C₁₈H₂₃N₃O₄S₂
• MW: 409.522921800613
• CID: 5405736
• Update Time: 2025-10-29

2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole

• Inchi： 1S/C18H23N3O4S2/c1-12-4-3-5-15-16(12)19-18(26-15)25-14-10-20(11-14)17(22)13-6-8-21(9-7-13)27(2,23)24/h3-5,13-14H,6-11H2,1-2H3
• InChI Key： VSBNRDPHCSOULN-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=C(C)C=CC=C3S2)C1)(C1CCN(S(C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole

2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole: A Comprehensive Overview

2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole, also known by its CAS number 1396760-62-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug design, material science, and environmental chemistry. The structure of this compound is characterized by a benzothiazole core with a substituted azetidine ring and a methanesulfonyl group, making it a unique molecule with intriguing properties.

The benzothiazole moiety in this compound plays a pivotal role in its chemical behavior. Benzothiazoles are aromatic heterocycles that exhibit strong fluorescence and high stability, making them ideal candidates for applications in optoelectronics and sensing technologies. The substitution pattern on the benzothiazole ring further enhances its functionality. In this case, the presence of a methyl group at the 4-position and an oxyazetidine substituent at the 2-position introduces steric and electronic effects that modulate the compound's reactivity and solubility.

The azetidine ring in this compound is another key structural feature. Azetidines are four-membered cyclic amines that are less strained compared to smaller rings like epoxides or aziridines. This makes them more stable and suitable for incorporation into larger molecular frameworks. The substitution on the azetidine ring includes a piperidine group with a methanesulfonyl substituent. Piperidine is a six-membered amine with significant conformational flexibility, while the methanesulfonyl group introduces both electron-withdrawing effects and increased lipophilicity to the molecule.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The methanesulfonyl group in this compound is particularly interesting as it can act as a bioisostere for other functional groups, enhancing the molecule's binding affinity to target proteins. Additionally, the benzothiazole core provides a rigid framework that can facilitate interactions with specific binding pockets on kinase enzymes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and coupling reactions. The synthesis typically begins with the preparation of intermediates such as 4-methylbenzothiazole derivatives, which are then subjected to nucleophilic substitution to introduce the azetidine oxy group. Subsequent steps involve the introduction of the piperidine and methanesulfonyl groups through carefully designed coupling reactions.

The pharmacokinetic properties of this compound have been studied extensively in preclinical models. Results indicate that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for ensuring effective drug delivery and bioavailability. Furthermore, preliminary toxicity studies suggest that this compound has a favorable safety profile, making it a promising candidate for further development.

Beyond its potential in pharmacology, this compound has also shown promise in material science applications. Its fluorescence properties make it an ideal candidate for use in sensors and optical devices. Recent research has explored its use as a fluorescent probe for detecting metal ions in aqueous solutions. The benzothiazole core's ability to undergo fluorescence modulation upon binding to metal ions makes it highly versatile for such applications.

In conclusion, 2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole (CAS No: 1396760-62-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure endows it with properties that make it suitable for applications ranging from drug design to material science. As research continues to uncover new insights into its behavior and functionality, this compound is poised to play an increasingly important role in both academic and industrial settings.